Cas no 87979-52-0 (Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-)

• Product Name: Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
• CAS No: 87979-52-0
• MF: C₂₂H₃₅ClO₃
• MW: 382.964506387711
• CID: 649650
• PubChem ID: 71411639
• Update Time: 2025-04-19

Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Butanoyl chloride, 2-[3-(dodecyloxy)phenoxy]-
• 2-(3-dodecoxyphenoxy)butanoyl chloride
• DTXSID80831238
• 2-[3-(DODECYLOXY)PHENOXY]BUTANOYL CHLORIDE
• 87979-52-0

• Inchi： 1S/C22H35ClO3/c1-3-5-6-7-8-9-10-11-12-13-17-25-19-15-14-16-20(18-19)26-21(4-2)22(23)24/h14-16,18,21H,3-13,17H2,1-2H3
• InChI Key： KCZBYYYAUZMXMJ-UHFFFAOYSA-N
• SMILES： ClC(C(CC)OC1=CC=CC(=C1)OCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 382.2274727g/mol
• Monoisotopic Mass: 382.2274727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 16
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 35.5Ų